Cas no 75883-07-7 (Betamethasone 21-Propionate)

• Product Name: Betamethasone 21-Propionate
• CAS No: 75883-07-7
• Molecular Formula: C₂₅H₃₃O₆F
• Molecular Weight: 448.52432
• CID: 826731
• PubChem ID: 9981101

Betamethasone 21-Propionate Properties

Names and Identifiers

• Betamethasone 21-Propionate
• LogP
• BETAMETHASONE DIPROPIONATE IMPURITY C
• Betamethasone-21-Propionate
• CLOBETASOL PROPIONATE IMPURITY K [EP IMPURITY]
• 91Z2P0I3WH
• SCHEMBL11123086
• 9-FLUORO-11.BETA.,17-DIHYDROXY-16.BETA.-METHYL-21-(PROPIONYLOXY)PREGNA-1,4-DIENE-3,20-DIONE
• DTXSID60226784
• AKOS030242944
• Q27271438
• 9-Fluoro-11beta,17-dihydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-21-yl Propanoate (Betamethasone 21-Propionate)
• [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate
• CHEMBL2114050
• 75883-07-7
• UNII-91Z2P0I3WH
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-(1-oxopropoxy)-, (11beta,16beta)-
• 9.ALPHA.-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.BETA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE 21-PROPIONATE
• (11beta,16beta)-9-Fluoro-11,17-dihydroxy-16-methyl-21-(1-oxopropoxy)pregna-1,4-diene-3,20-dione
• Clobetasol Propionate EP Impurity K
• 9-Fluoro-11beta,17-dihydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-21-yl propanoate
• 9ALPHA-FLUORO-11BETA,17,21-TRIHYDROXY-16BETA-METHYLPREGNA-1,4-DIENE-3,20-DIONE 21-PROPIONATE
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,17-DIHYDROXY-16-METHYL-21-(1-OXOPROPOXY)-, (11.BETA.,16.BETA.)-
• 9-FLUORO-11BETA,17-DIHYDROXY-16BETA-METHYL-21-(PROPIONYLOXY)PREGNA-1,4-DIENE-3,20-DIONE
• CLOBETASOL PROPIONATE IMPURITY K (EP IMPURITY)
• DTXCID90149275

• InChIKey： ALINSFFSOAHJII-XGQKBEPLSA-NCopyCopied
• Inchi： InChI=1S/C25H33FO6/c1-5-21(30)32-13-20(29)25(31)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)24(17,26)19(28)12-23(18,25)4/h8-9,11,14,17-19,28,31H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22-,23-,24-,25-/m0/s1CopyCopied
• SMILES： CCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)C)OCopyCopied

Computed Properties

• Exact Mass: 448.22611693g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 448.22611693g/mol
• Heavy Atom Count: 32
• Complexity: 925
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Boiling Point: 588.7±50.0 °C at 760 mmHg
• Melting Point: 223-226?C
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 309.8±30.1 °C
• Solubility: Chloroform, DMSO, Methanol
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives